19-Norspiroxenone
Catalog No.
S591386
CAS No.
1235-13-8
M.F
C21H30O2
M. Wt
314.5 g/mol
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CAS Number
1235-13-8
Product Name
19-Norspiroxenone
IUPAC Name
(8R,9S,10R,13S,14S,17R)-13-methylspiro[1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-17,2'-oxolane]-3-one
Molecular Formula
C21H30O2
Molecular Weight
314.5 g/mol
InChI
InChI=1S/C21H30O2/c1-20-10-7-17-16-6-4-15(22)13-14(16)3-5-18(17)19(20)8-11-21(20)9-2-12-23-21/h13,16-19H,2-12H2,1H3/t16-,17+,18+,19-,20-,21-/m0/s1
InChI Key
UVAQHLGVSKJLTI-XUDSTZEESA-N
SMILES
CC12CCC3C(C1CCC24CCCO4)CCC5=CC(=O)CCC35
Synonyms
19-norspiroxenone, 19-norspiroxenone, (17beta)-isomer, 2',3'-alpha-tetrahydrofuran-2'-spiro-17-(estr-4- en-3-one)
Canonical SMILES
CC12CCC3C(C1CCC24CCCO4)CCC5=CC(=O)CCC35
Isomeric SMILES
C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@]24CCCO4)CCC5=CC(=O)CC[C@H]35
XLogP3
3.5
Wikipedia
13-Methyl-1,6,7,8,9,10,11,12,13,14,15,16-dodecahydrospiro[cyclopenta[a]phenanthrene-17,2'-oxolan]-3(2H)-one
Dates
Last modified: 07-20-2023
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